Centrosome-associated protein 350 (2297-2305)
Description
Centrosome-associated protein 350
Scientific Research Applications
Role in Genetic Diseases and Cell Cycle
Centrosome-associated protein 350 is crucial in the cell-cycle machinery of eukaryotic cells. Its perturbation is linked to cell-cycle misregulation and diseases such as cancer. The centrosome's functional complexity is crucial for numerous cellular processes, and its dysfunction can affect a wide range of seemingly unrelated cellular functions. This highlights the centrosome's role in genetic diseases and its importance in animal cells (Badano, Teslovich & Katsanis, 2005).
Influence on Microtubule Dynamics and Mitotic Spindle Formation
Centrosome-associated proteins like AKAP350 play a significant role in regulating microtubule dynamics. For example, AKAP350 recruits end-binding protein 1 (EB1) to the centrosome in mitotic cells, ensuring proper spindle orientation. This interaction is pivotal for defining microtubule dynamics during cell division (Almada et al., 2020).
Involvement in Nucleocytoplasmic Transport and Centrosome Duplication
Centrosome-associated protein 350 is involved in nucleocytoplasmic transport, significantly impacting centrosome duplication and ensuring the formation of a bipolar spindle. The study of NPM, a potential substrate of the Ran–Crm1 network, highlights the importance of this protein complex in preventing unnecessary centrosome duplication, a process associated with many human cancer cells (Wang et al., 2005).
Role in Centrosome and Cilium Function
Centrosome-associated protein 350 is part of a complex structure that includes centrioles and surrounding pericentriolar material (PCM). Recent research has focused on defining the relationships between components that regulate centriole duplication, such as PLK4, CEP192, CEP152, CEP63, and CPAP. These components are essential for the accurate segregation of chromosomes during cell division, and their dysfunction is often associated with diseases like cancer (Firat-Karalar et al., 2014).
Impact on Cell Migration and Cytoskeletal Architecture
The centrosome-associated protein 350 is also involved in cellular migration processes. For instance, the AKAP350 protein is a docking platform for protein kinase A signaling at the Golgi apparatus and affects microtubule nucleation in migrating T-cells. This role is crucial for maintaining normal Golgi apparatus structure and impacting cellular migration and cytoskeletal architecture (Ong et al., 2018).
properties
sequence |
ILSKKDLPL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Centrosome-associated protein 350 (2297-2305) |
Origin of Product |
United States |
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